Cas no 1510434-50-0 (3-Amino-3-(5-methylthiophen-2-yl)butanamide)

• Product Name: 3-Amino-3-(5-methylthiophen-2-yl)butanamide
• CAS No: 1510434-50-0
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5708461
• PubChem ID: 83686267
• Update Time: 2025-10-28

3-Amino-3-(5-methylthiophen-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1510434-50-0
• EN300-1287913
• 3-Amino-3-(5-methylthiophen-2-yl)butanamide

• Inchi： 1S/C9H14N2OS/c1-6-3-4-7(13-6)9(2,11)5-8(10)12/h3-4H,5,11H2,1-2H3,(H2,10,12)
• InChI Key： SQBAGGOKAMYHOO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)(CC(N)=O)N

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(5-methylthiophen-2-yl)butanamide

3-Amino-3-(5-Methylthiophen-2-yl)Butanamide: A Comprehensive Overview

3-Amino-3-(5-methylthiophen-2-yl)butanamide, also known by its CAS number CAS No. 1510434-50-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a thiophene ring, making it a potential candidate for various applications in drug discovery and development.

The molecular structure of 3-Amino-3-(5-methylthiophen-2-yl)butanamide consists of a butanamide backbone with an amino group attached to the third carbon atom. The thiophene ring, substituted at the 5-position with a methyl group, introduces aromaticity and potential for hydrogen bonding interactions. This combination of functional groups makes the compound versatile in terms of reactivity and bioavailability.

Recent studies have highlighted the potential of 3-Amino-3-(5-methylthiophen-2-yl)butanamide in the development of new therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Amino-3-(5-methylthiophen-2-yl)butanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells, by targeting mitochondrial pathways and modulating pro-apoptotic proteins such as Bax and Bid. These results underscore its potential as a novel chemotherapeutic agent.

The synthesis of 3-Amino-3-(5-methylthiophen-2-yl)butanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the thiophene derivative, followed by amidation to introduce the butanamide group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

Beyond its pharmacological applications, 3-Amino-3-(5-methylthiophen-2-yli butanamide has also been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and sensors.

In conclusion, CAS No. 1510434-50 strong>, or < strong > 3-Amino - 3 - (5 - methylthiophen - 2 - yl ) butanamide strong > , represents a promising compound with diverse applications across multiple disciplines . Its structural features , combined with recent advances in understanding its biological activity , position it as a valuable tool for future research and development efforts . As ongoing studies continue to uncover new insights into its properties , this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science . p > article > response >